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Compound of Interest

Compound Name: N-Octadecyl-L-aspartic acid

CAS No.: 70021-38-4

Cat. No.: B12804390

Get Quote

A Senior Application Scientist's Procedural Guide for Researchers, Scientists, and Drug

Development Professionals

A Note on This Guidance: No specific Safety Data Sheet (SDS) is readily available for N-
Octadecyl-L-aspartic acid. Therefore, this guide is synthesized from the known properties of

its structural components: the L-aspartic acid head group and the long-chain N-acyl

functionality. It also draws upon established principles of laboratory safety and chemical

handling. A cautious and proactive approach to safety is paramount when working with

compounds that have not been fully characterized toxicologically.

Hazard Profile and Risk Assessment: An In-depth
Analysis
N-Octadecyl-L-aspartic acid is an amphiphilic molecule, featuring a hydrophilic L-aspartic

acid head and a long, lipophilic C18 alkyl (octadecyl) tail. This structure dictates its physical

properties and informs our risk assessment. It is expected to be a solid with low water solubility.

Based on data from analogous compounds, the following hazards should be anticipated:
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Mechanical Irritation: As a solid, N-Octadecyl-L-aspartic acid may cause mechanical

irritation to the eyes and respiratory tract.[1][2]

Dust Explosion Hazard: Like many fine organic solids, if dispersed in the air as a dust cloud,

it can form an explosive mixture with a source of ignition.[3][4]

Combustibility: The compound is expected to be combustible, and upon heating to

decomposition, may release hazardous gases such as carbon oxides (CO, CO2) and

nitrogen oxides (NOx).[3][4][5]

Skin Contact: While L-aspartic acid itself is not considered a significant skin irritant, the long

alkyl chain may alter this property. Prolonged or repeated contact should be avoided.[1][4]

Good hygiene practices are essential.

The toxicological properties of N-Octadecyl-L-aspartic acid have not been fully investigated.

[6] In the absence of specific data, it is prudent to treat it as a substance of unknown toxicity

and handle it with appropriate care to minimize exposure.

Personal Protective Equipment (PPE): A Multi-
layered Defense
A thorough risk assessment of your specific experimental procedure is crucial for selecting the

appropriate level of PPE. The following recommendations provide a baseline for handling N-
Octadecyl-L-aspartic acid in a laboratory setting.

Eye and Face Protection
Standard Use: ANSI Z87.1-compliant safety glasses with side shields are mandatory for all

laboratory operations involving this compound.

Splash or Dust Hazard: If there is a significant risk of splashing (e.g., during solution

preparation with vigorous mixing) or dust generation (e.g., weighing large quantities),

chemical safety goggles should be worn.[5] In situations with a high potential for dust or

splash, a face shield worn over safety goggles provides an additional layer of protection.

Skin Protection
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Gloves: Due to the long alkyl chain, gloves resistant to hydrocarbons are recommended.

Nitrile or neoprene gloves are suitable choices for handling the solid compound and its

solutions in common organic solvents.[4]

Glove Selection Principle: Always consult a glove manufacturer's chemical resistance

chart for the specific solvents you are using in your procedure.[7][8][9] The Occupational

Safety and Health Administration (OSHA) provides guidance on the selection of

appropriate hand protection.[10][11]

Glove Usage Protocol: Gloves must be inspected for any signs of degradation or puncture

before use.[2] Remove and replace gloves immediately if they become contaminated. Do

not reuse disposable gloves. Always wash hands thoroughly after removing gloves.[6]

Lab Coat: A standard laboratory coat should be worn at all times. For procedures with a

higher risk of splashes, a chemically resistant apron over the lab coat is advised.

Respiratory Protection
Engineering Controls: A certified chemical fume hood is the primary and most effective

means of controlling exposure to airborne dust or aerosols. All weighing of the solid and

preparation of solutions should be performed in a fume hood.

Respirator Use: If engineering controls are not sufficient to maintain exposure below

acceptable limits, or during emergency situations, a NIOSH-approved respirator with a

particulate filter (N95 or better) may be necessary.[2][5] All respirator use must be in

accordance with a comprehensive institutional respiratory protection program, including fit

testing and training.

PPE Selection Summary for Common Laboratory
Tasks
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Task
Eye/Face
Protection

Hand Protection
Respiratory
Protection

Weighing Solid
Safety glasses

(goggles if dusty)

Nitrile or Neoprene

gloves
Chemical fume hood

Preparing Solutions Safety goggles
Nitrile or Neoprene

gloves
Chemical fume hood

Conducting Reactions
Safety glasses or

goggles

Nitrile or Neoprene

gloves
Chemical fume hood

Handling Spills

Chemical safety

goggles and face

shield

Heavy-duty Nitrile or

Neoprene gloves

NIOSH-approved

respirator (as needed)

PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting appropriate PPE

when handling N-Octadecyl-L-aspartic acid.
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PPE Selection Workflow for N-Octadecyl-L-aspartic Acid

Start: Plan Experiment

Assess Task:
- Scale (mg, g, kg)

- Physical form (solid, solution)
- Potential for dust/aerosol generation

Weighing Solid

Weighing

Preparing Solution

Solution Prep

Running Reaction

Reaction

Spill/Emergency

Spill

PPE:
- Safety Glasses/Goggles
- Nitrile/Neoprene Gloves

- Lab Coat
- Fume Hood

PPE:
- Safety Goggles

- Nitrile/Neoprene Gloves
- Lab Coat

- Fume Hood

PPE:
- Safety Glasses

- Nitrile/Neoprene Gloves
- Lab Coat

- Fume Hood

PPE:
- Goggles & Face Shield

- Heavy-duty Gloves
- Chem-resistant Apron
- Respirator (if needed)

Click to download full resolution via product page

Caption: PPE Selection Workflow Diagram

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for maintaining a safe laboratory

environment.

Step-by-Step Handling Protocol
Preparation:

Designate a specific work area within a chemical fume hood for handling N-Octadecyl-L-
aspartic acid.

Ensure that an eyewash station and safety shower are readily accessible.[3]
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Assemble all necessary equipment and reagents before starting.

Don the appropriate PPE as determined by your risk assessment.

Weighing and Transfer:

Perform all weighing and transfers of the solid compound inside the chemical fume hood

to minimize dust generation.

Use a spatula for transfers and handle the container with care to avoid creating airborne

dust.

Close the container tightly after use.[3]

Solution Preparation:

Add the solid to the solvent slowly to avoid splashing.

If heating is required, use a controlled heating source such as a heating mantle with a

stirrer. Avoid open flames.

Keep the container covered to the extent possible during dissolution.

Reaction and Work-up:

Conduct all reactions within the chemical fume hood.

Maintain good housekeeping within the work area throughout the procedure.

Post-Handling:

Decontaminate the work area with an appropriate solvent and cleaning materials.

Remove PPE carefully, avoiding contact with contaminated surfaces.

Wash hands thoroughly with soap and water.

Spill Response
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Minor Spills (Solid):

Alert others in the immediate area.

Wearing appropriate PPE, gently sweep up the material to avoid creating dust and place it

in a sealed container for disposal.[2][3]

Clean the spill area with a suitable solvent and decontaminating solution.

Major Spills:

Evacuate the area immediately.

Alert your institution's emergency response team.

Do not attempt to clean up a large spill without proper training and equipment.

Disposal Plan
Waste Characterization: Chemical waste generators are responsible for determining if a

waste is hazardous.[3] Given the lack of specific data for N-Octadecyl-L-aspartic acid, it

should be disposed of as chemical waste.

Waste Collection:

Collect all waste containing N-Octadecyl-L-aspartic acid, including contaminated

consumables (e.g., gloves, weighing paper), in a clearly labeled, sealed, and appropriate

waste container.

Do not mix this waste with other waste streams unless it is known to be compatible.

Disposal Procedure: All chemical waste must be disposed of in accordance with local, state,

and federal regulations.[4] Consult your institution's Environmental Health and Safety (EHS)

office for specific guidance on waste disposal procedures.

References
Material Safety Data Sheet - L-Aspartic Acid. Cole-Parmer.
Material Safety Data Sheet - N-acetyl-L-aspartic acid 99%. Oxford Lab Fine Chem LLP.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/L-Aspartic-acid.pdf
https://pim-resources.coleparmer.com/sds/02130.pdf
https://pim-resources.coleparmer.com/sds/02130.pdf
https://www.benchchem.com/product/b12804390/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-n-octadecyl-l-aspartic-acid
https://www.benchchem.com/product/b12804390/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-n-octadecyl-l-aspartic-acid
https://datasheets.scbt.com/sc-253089.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12804390?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


N-Acetyl-L-aspartic acid Safety D
Safety Data Sheet - N-Boc-L-aspartic acid. Fisher Scientific.
Aspartic Acid Safety D
Safety Data Sheet - L-Aspartic acid. Sigma-Aldrich.
L-Aspartic acid Safety D
Safety D
Safety Data Sheet - N-Acetyl-L-aspartic Acid. Cayman Chemical.
Ansell Chemical Resistance Glove Chart. Environment, Health and Safety.
OSHA Glove Selection Chart. Environmental Health and Safety.
eTool: Shipyard Employment - General Requirements - Personal Protective Equipment
(PPE) - PPE Selection - Hand and Body Protection.
Glove Selection Guide. Office of Environment, Health & Safety.
Chemical Glove Resistance Guide.
Ansell 8th Edition Chemical Resistance Guide. All American Environmental Services Inc.
Glove Selection Guide.
Ansell 8th Chemical Resistance Guide. USU Office of Research.
Chemical Resistance Guide. Columbia Research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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